Cas no 704913-84-8 (2-Furancarboxylic acid,3-ethyl-, methyl ester)

• Product Name: 2-Furancarboxylic acid,3-ethyl-, methyl ester
• CAS No: 704913-84-8
• MF: C₈H₁₀O₃
• MW: 154.163202762604
• CID: 557426
• PubChem ID: 11147834
• Update Time: 2025-04-19

2-Furancarboxylic acid,3-ethyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Furancarboxylic acid,3-ethyl-, methyl ester
• 2-Furancarboxylicacid,3-ethyl-,methylester(9CI)
• 704913-84-8
• Methyl 3-ethylfuran-2-carboxylate
• 2-Furancarboxylic acid, 3-ethyl-, methyl ester
• SCHEMBL6211536

• Inchi： 1S/C8H10O3/c1-3-6-4-5-11-7(6)8(9)10-2/h4-5H,3H2,1-2H3
• InChI Key： VPJKEAAOTBKMRM-UHFFFAOYSA-N
• SMILES： O1C=CC(=C1C(=O)OC)CC

Computed Properties

• Exact Mass: 154.063
• Monoisotopic Mass: 154.062994177g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 39.4Ų

Experimental Properties

• PSA: 39.44